N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(4-oxocyclohexyl)-N-propylacetamide
• InChI: InChI=1S/C19H27NO3/c1-3-12-20(14-16-6-4-5-7-18(16)23-2)19(22)13-15-8-10-17(21)11-9-15/h4-7,15H,3,8-14H2,1-2H3
• InChI Key: XLAVWURYZUHEMG-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC=CC=C1OC)C(=O)CC2CCC(=O)CC2
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide, also known as MP-10, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide is not fully understood, but it is believed to act on the endocannabinoid system. N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been shown to bind to CB1 and CB2 receptors, which are involved in the regulation of various physiological processes, including pain sensation, inflammation, and immune function.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been found to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective effects. N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has several advantages for lab experiments, including its high potency and selectivity for CB1 and CB2 receptors. However, its limited solubility in aqueous solutions and potential toxicity at high doses may limit its use in some experiments.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide, including further studies on its mechanism of action, optimization of its pharmacological properties, and clinical trials for its potential therapeutic applications. Additionally, N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide may have potential applications in the development of novel drugs for various diseases.

Scientific Research Applications

N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been shown to have potential therapeutic applications in various fields, including neurology, oncology, and pain management. In neurology, N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In oncology, N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been shown to inhibit the growth of cancer cells and may be a promising anticancer agent. In pain management, N-(2-methoxybenzyl)-2-(4-oxocyclohexyl)-N-propylacetamide has been found to have analgesic effects and may be useful in the treatment of chronic pain.